3-(2-Ethoxyphenyl)propan-1-amine hydrochloride

• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol
• IUPAC Name: 3-(2-ethoxyphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H17NO.ClH/c1-2-13-11-8-4-3-6-10(11)7-5-9-12;/h3-4,6,8H,2,5,7,9,12H2,1H3;1H
• InChI Key: INRBQROJMYPKQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CCCN.Cl

Description

3-(2-Ethoxyphenyl)propan-1-amine hydrochloride is a secondary amine hydrochloride salt characterized by a three-carbon chain (propan-1-amine) with a 2-ethoxyphenyl substituent at the third carbon. As a hydrochloride salt, it exhibits enhanced aqueous solubility, a common feature in pharmaceuticals to improve bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with 2-ethoxybenzaldehyde.

Reduction: The aldehyde group is reduced to an alcohol using a reducing agent such as sodium borohydride (NaBH4).

Amination: The alcohol is then converted to an amine through a substitution reaction with ammonia or an amine source.

Hydrochloride Formation: Finally, the amine is treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride may involve more efficient and scalable methods such as catalytic hydrogenation for the reduction step and continuous flow reactors for the amination process. These methods ensure higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(2-Ethoxyphenyl)propan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C) are commonly used.

Substitution: Nucleophiles such as halides or alkoxides can be used under basic conditions to substitute the ethoxy group.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenylpropan-1-amines.

Scientific Research Applications

3-(2-Ethoxyphenyl)propan-1-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their function and activity. The phenyl ring and ethoxy group contribute to the compound’s overall hydrophobicity and ability to interact with lipid membranes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

3-(2-Methylphenyl)propan-1-amine Hydrochloride

• Structure : Methyl group (-CH₃) at the ortho position of the phenyl ring.
• Key Differences : The methyl group, while also electron-donating, lacks the oxygen atom present in the ethoxy group, reducing polarity and hydrogen-bonding capacity. This may decrease solubility compared to the ethoxy analog .
• Applications: Not explicitly stated in evidence, but methyl-substituted amines often serve as intermediates in drug synthesis.

3-(2-Chlorophenoxy)propan-1-amine Hydrochloride

• Structure: Chlorine atom (-Cl) at the ortho position of a phenoxy-linked phenyl ring.
• Key Differences : The chloro group is electron-withdrawing, altering the electronic profile of the aromatic system. This compound is used in antiplasmodial research, targeting resistant Plasmodium falciparum strains .

3-(3,5-Dimethoxyphenyl)propan-1-amine Hydrochloride

• Structure : Methoxy groups (-OCH₃) at meta and para positions.
• Key Differences: The dimethoxy substitution increases electron-donating effects and steric bulk compared to a single ethoxy group.

Chain Length and Branching

1-(2-Ethoxyphenyl)ethan-1-amine Hydrochloride

• Structure : Shorter two-carbon chain (ethan-1-amine) with the same 2-ethoxyphenyl group.
• This compound is listed in aryl ethylamine derivatives but lacks detailed pharmacological data .

Cinacalcet Hydrochloride

• Structure : Naphthyl and trifluoromethylphenyl groups attached to a propan-1-amine backbone.
• Key Differences : The trifluoromethyl (-CF₃) group is strongly electron-withdrawing, and the naphthyl system increases hydrophobicity. Clinically used as a calcimimetic for hyperparathyroidism, highlighting how aromatic bulk and electronic properties dictate target specificity .

Heterocyclic and Complex Substituents

Duloxetine Hydrochloride

• Structure : Naphthyloxy and thiophen-2-yl groups on propan-1-amine.
• Key Differences : The naphthyloxy group enhances π-π stacking interactions, while the thiophene introduces sulfur-based reactivity. Used as an antidepressant and analgesic, demonstrating the impact of heterocyclic moieties on therapeutic profile .

3-(Thiophen-2-yl)prop-2-yn-1-amine Hydrochloride

• Structure : Propargylamine (C≡C bond) with a thiophene ring.
• Thiophene’s aromaticity differs from phenyl, affecting electronic distribution .

Data Table: Structural and Functional Comparison

Compound Name	Substituent(s)	Key Functional Groups	Molecular Weight (g/mol)	Applications/Notes	Evidence ID
3-(2-Ethoxyphenyl)propan-1-amine HCl	2-Ethoxyphenyl	-OCH₂CH₃, -NH₂·HCl	~215.7 (estimated)	Intermediate, potential CNS activity
3-(2-Methylphenyl)propan-1-amine HCl	2-Methylphenyl	-CH₃, -NH₂·HCl	~185.7	Synthetic intermediate
3-(2-Chlorophenoxy)propan-1-amine HCl	2-Chlorophenoxy	-Cl, -O-, -NH₂·HCl	~232.1	Antiplasmodial research
Duloxetine HCl	1-Naphthyloxy, thiophen-2-yl	-O-, -S-, -NH(CH₃)·HCl	~333.9	Antidepressant, neuropathic pain
Cinacalcet HCl	Naphthyl, 3-CF₃-phenyl	-CF₃, -NH·HCl	~358.8	Calcimimetic for hyperparathyroidism

Key Research Findings

• Chloro or trifluoromethyl groups, being electron-withdrawing, may favor interactions with enzymes or receptors reliant on dipole-dipole interactions .
• Chain Length : Propan-1-amine derivatives offer greater conformational flexibility than ethan-1-amine analogs, critical for optimizing pharmacokinetic profiles .
• Salt Forms : Hydrochloride salts universally improve solubility, a crucial factor in drug formulation across all compared compounds .

Biological Activity

3-(2-Ethoxyphenyl)propan-1-amine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's chemical structure is characterized by the presence of an ethoxy group attached to a phenyl ring, along with a propan-1-amine backbone. Its molecular formula is $C_{11}H_{17}ClN$, and it has a molecular weight of approximately 201.72 g/mol. The hydrochloride salt form enhances its solubility in water, which is beneficial for biological assays.

The biological activity of 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride is primarily attributed to its interaction with various neurotransmitter systems. It may act as a monoamine reuptake inhibitor, influencing the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine in the synaptic cleft. This mechanism is similar to that of other psychoactive compounds, suggesting potential applications in treating mood disorders.

Antidepressant Effects

Research indicates that 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride exhibits antidepressant-like effects in animal models. In a study assessing its impact on behavior in the forced swim test (FST), the compound significantly reduced immobility time, suggesting an increase in antidepressant activity compared to control groups. The effective dose range observed was between 10 mg/kg and 30 mg/kg.

Anticancer Activity

Emerging studies have explored the anticancer potential of this compound. In vitro assays demonstrated selective cytotoxicity against various cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer). The half-maximal inhibitory concentration (IC50) values ranged from 15 µM to 30 µM, indicating moderate activity compared to established chemotherapeutic agents.

Table 1: Summary of Biological Activities

Activity Type	Model/System	Observed Effect	IC50/ED50 Range
Antidepressant	Forced Swim Test	Reduced immobility	10 - 30 mg/kg
Anticancer	HeLa Cells	Cytotoxicity	15 - 30 µM
	MCF-7 Cells	Cytotoxicity	20 - 35 µM

Case Studies

Case Study 1: Antidepressant Efficacy

A study published in Journal of Medicinal Chemistry explored the antidepressant effects of various amine derivatives, including 3-(2-Ethoxyphenyl)propan-1-amine hydrochloride. The results indicated that this compound significantly improved behavioral outcomes in models of depression, supporting its potential as a therapeutic agent for depressive disorders.

Case Study 2: Anticancer Potential

In another investigation focusing on the anticancer properties, researchers treated multiple cancer cell lines with varying concentrations of the compound. The findings revealed that higher concentrations led to increased apoptosis rates in HeLa cells, suggesting that the compound could serve as a lead structure for developing new anticancer drugs.